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Compound of Interest

Compound Name: Garcinone D

Cat. No.: B1674627 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

document provides essential safety and logistical information for the proper disposal of

Garcinone D.

Garcinone D, a xanthone compound isolated from Garcinia mangostana, is utilized in various

research applications. While it is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), adherence to proper disposal protocols is necessary to

maintain a safe laboratory environment and ensure regulatory compliance.[1]

Chemical and Physical Properties of Garcinone D
A summary of the key chemical and physical properties of Garcinone D is provided in the table

below for easy reference. This information is essential for a comprehensive understanding of

the compound's characteristics.
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Property Value Source

Molecular Formula C₂₄H₂₈O₇ PubChem[2]

Molecular Weight 428.5 g/mol PubChem[2]

Appearance Crystalline solid Cayman Chemical[3]

Melting Point 202 - 204 °C PubChem[2]

Solubility Soluble in DMSO (100 mg/ml) Cayman Chemical[3]

Storage Temperature -20°C Cayman Chemical[3]

Health and Safety Information
According to the Safety Data Sheet (SDS), Garcinone D has a health, fire, and reactivity rating

of 0 on both the NFPA and HMIS scales, indicating a minimal hazard.[1] The substance is not

classified as hazardous, and no specific hazard pictograms, signal words, or hazard statements

are required.[1]

Step-by-Step Disposal Procedures
The following step-by-step guide outlines the recommended procedure for the disposal of

Garcinone D in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and gloves,

when handling Garcinone D, even in small quantities.

2. Waste Classification:

Based on available safety data, pure Garcinone D in small quantities is not considered

hazardous waste.[1]

However, if Garcinone D is mixed with hazardous solvents or other hazardous chemicals,

the entire mixture must be treated as hazardous waste and disposed of accordingly.

3. Disposal of Small Quantities of Pure Garcinone D:
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For small residual amounts, the SDS suggests that they can be disposed of with household

waste.[1] In a laboratory context, this would translate to disposal in the non-hazardous solid

waste stream.

Ensure the compound is in a sealed, clearly labeled container to prevent accidental

exposure.

4. Disposal of Contaminated Materials:

Materials such as weigh boats, contaminated gloves, and paper towels used during the

handling of Garcinone D should be collected in a designated solid waste container.

If these materials are contaminated with hazardous substances, they must be disposed of as

hazardous waste.

5. Disposal of Uncleaned Packaging:

Empty or uncleaned containers of Garcinone D must be disposed of according to official

regulations.[1] This typically involves triple-rinsing the container with a suitable solvent. The

rinsate should be collected and disposed of as chemical waste, following the guidelines for

the solvent used.

6. Large Quantities or Mixed Waste:

For larger quantities of Garcinone D or for mixtures containing other chemicals, consult your

institution's Environmental Health and Safety (EHS) department for specific disposal

guidance.

Do not dispose of large quantities in the regular trash or down the drain.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Garcinone D.
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Start: Have Garcinone D for Disposal Is the Garcinone D mixed with hazardous solvents or chemicals?

Is it a large quantity?
No

Dispose of as hazardous waste according to institutional EHS guidelines.Yes

Dispose of in the non-hazardous solid waste stream.No (Small quantity)

Consult institutional EHS for guidance.
Yes

End of Disposal Process

Click to download full resolution via product page

Garcinone D Disposal Decision Workflow

Disclaimer: This information is intended as a guide and should be used in conjunction with your

institution's specific safety and disposal policies. Always consult your local regulations and your

Environmental Health and Safety (EHS) department for the most current and detailed disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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